(Z)-2-(2,5-dioxopyrrolidin-1-yl)-N-(3,4,7-trimethylbenzo[d]thiazol-2(3H)-ylidene)acetamide
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
Properties
IUPAC Name |
2-(2,5-dioxopyrrolidin-1-yl)-N-(3,4,7-trimethyl-1,3-benzothiazol-2-ylidene)acetamide | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H17N3O3S/c1-9-4-5-10(2)15-14(9)18(3)16(23-15)17-11(20)8-19-12(21)6-7-13(19)22/h4-5H,6-8H2,1-3H3 | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DYILFBSXGUAUPJ-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C2C(=C(C=C1)C)SC(=NC(=O)CN3C(=O)CCC3=O)N2C | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H17N3O3S | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
331.4 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Biological Activity
(Z)-2-(2,5-dioxopyrrolidin-1-yl)-N-(3,4,7-trimethylbenzo[d]thiazol-2(3H)-ylidene)acetamide is a synthetic compound that has garnered attention for its potential biological activities. This article provides a comprehensive review of its biological activity, including mechanisms of action, therapeutic potentials, and relevant research findings.
Chemical Structure and Properties
The compound's chemical formula is with a molecular weight of approximately 308.29 g/mol. It features a pyrrolidine ring and a thiazole moiety, which are significant for its biological interactions.
Structural Characteristics
| Property | Value |
|---|---|
| Molecular Formula | |
| Molecular Weight | 308.29 g/mol |
| CAS Number | 55750-63-5 |
| InChI Key | VLARLSIGSPVYHX-UHFFFAOYSA-N |
Antioxidant Activity
Recent studies suggest that derivatives of compounds similar to (Z)-2-(2,5-dioxopyrrolidin-1-yl)-N-(3,4,7-trimethylbenzo[d]thiazol-2(3H)-ylidene)acetamide exhibit significant antioxidant properties. For instance, compounds with the thiazolidinone scaffold have shown efficacy in scavenging free radicals and reducing oxidative stress in various biological systems .
Anti-inflammatory Effects
Research indicates that the compound may possess anti-inflammatory properties. In vitro studies have demonstrated that it can inhibit the production of pro-inflammatory cytokines, which are critical in the pathogenesis of various inflammatory diseases. The specific mechanisms involve modulation of signaling pathways associated with inflammation .
Cytotoxicity and Anticancer Potential
The compound has been evaluated for its cytotoxic effects against several cancer cell lines. Preliminary results indicate that it exhibits selective cytotoxicity against certain cancer types, potentially through apoptosis induction and cell cycle arrest mechanisms. These findings suggest a promising avenue for further development as an anticancer agent .
- PPARγ Activation : Similar compounds have been shown to activate peroxisome proliferator-activated receptor gamma (PPARγ), which plays a role in glucose metabolism and fat cell differentiation. This activation may contribute to the compound's potential as an antidiabetic agent .
- Lipoxygenase Inhibition : Some derivatives have been identified as inhibitors of lipoxygenase enzymes, which are involved in the inflammatory response and leukotriene synthesis. This inhibition could be beneficial in treating conditions like asthma and arthritis .
Study 1: Antioxidant Evaluation
In a study assessing the antioxidant potential of related compounds, (Z)-2-(2,5-dioxopyrrolidin-1-yl)-N-(3,4,7-trimethylbenzo[d]thiazol-2(3H)-ylidene)acetamide was tested using DPPH radical scavenging assays. The results indicated a strong ability to reduce DPPH radicals compared to standard antioxidants like ascorbic acid.
Study 2: Cytotoxicity Assay
A cytotoxicity assay conducted on human cancer cell lines revealed that the compound exhibited IC50 values in the micromolar range against breast and colon cancer cells. The mechanism was attributed to increased apoptosis rates as confirmed by flow cytometry analysis.
Comparison with Similar Compounds
Comparison with Structural Analogs
Key Structural Differences
The target compound is compared to analogs sharing the pyrrolidine-dione–benzothiazole core but differing in substituents. A notable example is 2-(2,5-dioxopyrrolidin-1-yl)-N-(3-ethyl-4,6-difluoro-1,3-benzothiazol-2-ylidene)acetamide (), which substitutes the 3,4,7-trimethyl groups with 3-ethyl and 4,6-difluoro substituents.
Table 1: Structural and Property Comparison
Impact of Substituents on Properties
- Methyl vs. Ethyl may enhance lipophilicity, improving membrane permeability but reducing aqueous solubility .
- Fluorine Substitution : The 4,6-difluoro substituents in the analog introduce strong electron-withdrawing effects, which could stabilize the benzothiazole ring against metabolic oxidation. Fluorine’s electronegativity may also enhance hydrogen-bonding interactions with target proteins .
- Trimethyl Configuration : The 3,4,7-trimethyl groups in the target compound create a sterically crowded environment, possibly limiting rotational freedom and favoring a planar conformation for π-π stacking in crystal lattices or enzyme active sites.
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
